The design of novel and functional foods is a major driver of innovation in the food industry, which strives to meet consumer's rising demand and expectations for healthy foods. In recent years, microgreens have received popularity as functional foods due to their high-density nutrients and bioactive or secondary metabolite content. The morphology of microgreens is comprised of well-developed cotyledonalary leaves, immature true leaves, and a central stem. The scientific literature has documented numerous studies on microgreens such as nutritional content assessment, metabolite accumulation, nutraceutical potential, and shelf life enhancement. Physical, chemical, biological, and cultivation factors significantly increased the microgreen’s photosynthetic efficiency, growth, nutrient profile, antioxidant activity, and metabolite content. Using omics data, scientists have investigated the underlying molecular mechanism and potential gene(s) associated with nutrients, specialized metabolites, stress resistance, shelf-life enhancement, and disease resistance in nutraceutical plants.

Osteoarthritis (OA) is a chronic and costly disease characterized by cartilaginous degradation and inflammation in the joints. Syringic acid (SA), which is extracted from Morus nigra and Daphne gnidioides, possesses several health benefits, including antioxidant, antibacterial, and anticancer activities. Previous research has demonstrated that SA can restrain immunocyte activation and downregulate pro-inflammatory cytokine levels. Nevertheless, its role in the treatment of OA has not been elucidated to date. In vitro experiments, the inflammatory response in chondrocytes was realized by stimulation with IL-1β. The outcome indicated that SA suppressed the secretion of NO, iNOS, TNF-α, COX-2, and PGE2. Moreover, SA reduced the massive IL-1β-induced phosphorylation of the PTEN/AKT/NF-kB pathway. Furthermore, SA alleviated the degeneration of cartilage in the OA mice model in vivo. This study also illustrates that SA relieved the inflammation and cartilaginous degradation in OA, which suggests that SA might be an underlying candidate to be exploited for the treatment of OA.

Soluble dietary fiber has anti-tumor effect and is closely related to human health. At present the structure of soluble dietary fiber from foxtail millet (FMB-SDF) and its anti-tumor effect remain unclear. In this study, the structure of FMB-SDF was characterized, and its effects on the colon cancer were investigated. The results showed that under optimal extraction conditions the yield of FMB-SDF was 14.25 %. Based on the monosaccharide composition, methylation results and NMR analysis, the preliminary structure of FMB-SDF was inferred to be a glucan. Interestingly, FMB-SDF markedly inhibited the colony formation ability of HCT116 and HT-29 cells and could significantly induce the increase of reactive oxygen species (ROS) and apoptosis of HCT116 and HT-29 cells. The results of animal experiments showed that FMB-SDF could significantly alleviate clinical symptoms of colon cancer in mice. These results provide a theoretical basis for the exploitation and utilization of FMB-SDF against colon cancer.

As it has become clear that the gut microbiota play a critical role in brain function, probiotics have recently been spotlighted as therapeutic agents for various psychiatric disorders including major depressive disorder. Despite much interest, however, our understanding of the efficacy of probiotics for treating depression is still limited due to the complexity of the gut-brain axis. The present study aimed to evaluate the anti-depressive effect of Lactiplantibacillus plantarum APsulloc 331,261 in vivo and to elucidate the possible mechanism of action of this strain. The consumption of the strain APsulloc 331,261 could significantly reduce depressive-like behaviors and downregulate hippocampal inflammation. Interestingly, administration of the strain shifted the gut microbial community towards increasing acetate and propionate production. This modulation might stimulate increased serotonin synthesis in the colon and increase the serotonin level and neurogenesis in the brain. These results may serve to support the proposal of a new probiotic candidate strain for ameliorating depression.

There is a lack of available studies that summarize the effect of acetic acid bacteria (AAB) and oxidative fermentation on polyphenols, and antioxidant activity in fermented foods of plant origin. Therefore, the aim of the systematic review was to systematize the current stage of knowledge of AAB possibilities of synthesis and stabilization of polyphenolic compounds and antioxidant activity in fermented food and their impact on human health. Three hypothesis questions were formulated: (1) Does the activity of acetic acid bacteria in food contribute to antioxidant content and what is the evidence of their activity to increase or stabilize the antioxidant potential of food?; (2) Does fermented food obtained by acetic acid bacteria activity have a health-promoting effect on the human body?; (3) How the heterogeneity of research material, research methods, raw materials, and production technologies affect the results of bioactive and phytochemical compounds of food antioxidant activity? 42 studies were selected, in which the authors suggest a beneficial effect on the increase or only stabilization of polyphenolic compounds and antioxidant activity in foods fermented with AAB. Although large heterogenicity of methods and material used (Kombucha, vinegar, fermented cocoa beans, and sour beer), evidence of the action of AAB towards stabilization or increase of antioxidant activity of the fermented products have been demonstrated. Summarizing information allows us to systematize the knowledge about AAB pro-health impact on the human body and future use in food technology.

Burdock fructooligosaccharide (BFO) is a type of linear inulin extracted from burdock root. In this study, we studied the effect of BFO in hypercholesterolemic mice model and found that BFO could decrease the total cholesterol (TC), low-density lipoprotein cholesterol (LDL-C) and oxidized LDL (ox-LDL). BFO also reduce the hepatocyte damage, improve the antioxidant enzymes activity and regulate genes related to the cholesterol homeostasis in liver. Besides, we found that BFO protected the blood vessels by significantly balancing inflammatory cytokines and alleviating the up-regulation of TLR4/MyD88/NF-κB pathway in aorta. Furthermore, we established a foam cells model induced by ox-LDL in vitro and found that 500 and 1000 μg/mL BFO could effectively inhibit cell proliferation and reduce the production of intracellular lipids and inflammatory cytokines. Therefore, BFO can reduce the risk of hypercholesterolemia by maintaining cholesterol homeostasis, reducing vascular inflammation and alleviating macrophage foaming to prevent its further development into cardiovascular diseases.

Semen Pruni has been popularly consumed as medicinal herbs and dietary supplements for treatment of constipation disorders. Oil is enriched in Semen Pruni, while its effects on constipation are unclear. In this study, Semen Pruni oil was extracted from Semen Pruni by heat reflux (HFO) and Soxhlet extraction (SFO). GC–MS assay showed that HFO and SFO possessed similar kinds of compounds, while the relative contents were different. Then, loperamide-induced constipated mice pretreated with or without SFO were established. SFO treatment significantly increased fecal number, fecal water content and gastrointestinal transit rate of loperamide-mediated mice. Abnormities in morphology of colon tissues, and NO, SOD and CAT contents in serum were markedly reversed by SFO administration. Furthermore, SFO intervention potently reduced TNF-α and IL-1β expression and ERK, JNK, P38 and P65 phosphorylation in colon tissues of mice. In conclusion, SFO treatment alleviated loperamide-induced constipation via regulating neurotransmitters, oxidative stress and inflammatory responses.

Polygonati rhizoma (known as Huangjing in Chinese), an edible medicinal herb with homology of medicine and food, was also commonly used as food additives in Asian countries to provide many health benefits. Currently, the amelioration of fatigue induced by excessive exercise has become a health concern. In the present study, we studied the anti-fatigue effect of P. rhizoma polysaccharides (PRP) and also explored its potential mechanism by gut flora regulation. The molecular weight, monosaccharide composition, morphology, and FT-IR analysis of PRP were performed. Following intragastric administration of PRP, the exhaustive swimming model mice demonstrated increased swimming time, creatine kinase and malondialdehyde level, decreased lactic acid and blood urine nitrogen levels. Furthermore, the abundance of Akkermansia, Lactobacillus, and Faecalibacterium was remarkably enhanced, while the abundance of Streptococcus and Bacteroides was decreased, compared to model group. In summary, our findings offer compelling evidence supporting the beneficial effects of PRP on exercise-induced fatigue.

Gut dysbiosis contributes to chronic inflammation and oxidative stress associated with metabolic syndrome, and non-pharmacological, health-promoting supplements like nutraceuticals have been studied and used as a way to prevent or treat several illnesses. Thus, male C57BL/6 mice were divided into the following groups: control (CTL)_Vehicle and CTL_Nutraceutical; high-fat diet (HFD)_Vehicle, HFD_Nutraceutical, HFD_Nutraceutical_S, and isolated compounds. The vehicle and experimental formulations were administered by gavage once a day for four weeks with a high-fat diet simultaneously. In addition, we evaluated the composition of the fecal microbiota by partial 16S rRNA sequences directly amplified using a bacterial/archaeal primer set 515F/806R, and large intestine histomorphology was examined by H&E (Hematoxylin and Eosin), Masson's trichrome (MT), and PAS-AB (Periodic Acid Schiff-Alcian Blue) stains in these groups of mice. After four weeks of supplementation, only the Novel Nutraceutical supplement was able to increase α and β-diversities, modulate the relative abundance in gut microbiota, decrease Firmicutes, and increase Bacteroidetes bacteria, meanwhile recovering the large intestine’s (colon) histomorphology in CTL and HFD groups.

Providing Mediterranean Diet (MD) nutrients in a minimally-processed functional food product may support healthy ageing, mediating favourable gut microbiota profiles when MD adherence is challenging. We thematically analysed stakeholders’ perspectives of functional food products targeting healthy ageing, through semi-structured individual and group interviews in Ireland, with 47 older-adults (recruited through social, retirement and disease-support groups); and 26 HCPs across a range of disciplines. Functional food products could provide a “boost” of hard-to-reach nutrients, supplementary fibre and/or protein, but there is caution with “silver bullet” products. Changing dentition (texture), appetite (portion size), dexterity (packaging; preparation ease) must be reflected, without stigmatising branding/presentation, while cost and availability were considered important. It was perceived that “sugar is the enemy”, while plant-based proteins were welcomed. In summary, novel food products could supplement, but not replace, a balanced diet for older adults, providing additional protein and fibre in a convenient, sustainable, carefully branded product.